Cas no 33244-95-0 (3,5-dichloro-N-(propan-2-yl)benzamide)

• Product Name: 3,5-dichloro-N-(propan-2-yl)benzamide
• CAS No: 33244-95-0
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• MDL: MFCD00243817
• CID: 1456241
• PubChem ID: 118421
• Update Time: 2025-05-17

3,5-dichloro-N-(propan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-N-(propan-2-yl)benzamide
• 3,5-Dichloro-N-isopropylbenzamide
• benzamide, 3,5-dichloro-N-(1-methylethyl)-
• 3,5-dichloro-N-propan-2-ylbenzamide
• 3,5-Dichloro-N-(1-methylethyl)benzamide
• DTXSID1067758
• GCONZZRJEPSMAO-UHFFFAOYSA-N
• MFCD00243817
• SCHEMBL1829148
• AKOS008927770
• 33244-95-0
• HMS1366M21
• 11J-353S
• 3,5-dichloro-N-isopropylbenzenecarboxamide
• Bionet2_000989

• MDL： MFCD00243817
• Inchi： 1S/C10H11Cl2NO/c1-6(2)13-10(14)7-3-8(11)5-9(12)4-7/h3-6H,1-2H3,(H,13,14)
• InChI Key： GCONZZRJEPSMAO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(NC(C)C)=O)Cl

Computed Properties

• Exact Mass: 231.02193
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,5-dichloro-N-(propan-2-yl)benzamide

Comprehensive Overview of 3,5-Dichloro-N-(propan-2-yl)benzamide (CAS No. 33244-95-0)

3,5-Dichloro-N-(propan-2-yl)benzamide, with the CAS number 33244-95-0, is a specialized organic compound widely utilized in agrochemical and pharmaceutical research. This benzamide derivative is characterized by its unique molecular structure, featuring two chlorine atoms at the 3 and 5 positions of the benzene ring and an isopropylamide group. Its chemical properties make it a valuable intermediate in synthesizing more complex molecules, particularly in crop protection and medicinal chemistry.

In recent years, the demand for 3,5-dichloro-N-(propan-2-yl)benzamide has surged due to its role in developing sustainable agrochemicals. With growing concerns over environmental impact and food security, researchers are focusing on eco-friendly pesticides and herbicides. This compound's structural versatility allows it to act as a precursor for formulations that target specific plant pathogens while minimizing ecological harm. Its selective herbicidal activity has been a subject of numerous studies, aligning with the global shift toward precision agriculture.

Another area of interest is its potential application in pharmaceutical intermediates. The benzamide scaffold is a common motif in drug discovery, particularly in designing anti-inflammatory and antimicrobial agents. Researchers are exploring modifications to the 3,5-dichloro-N-(propan-2-yl)benzamide structure to enhance bioavailability and reduce toxicity. This aligns with the increasing focus on personalized medicine and targeted therapies, where such intermediates play a pivotal role.

From a synthetic chemistry perspective, the compound's CAS No. 33244-95-0 is frequently referenced in patents and academic papers. Its synthesis typically involves the reaction of 3,5-dichlorobenzoyl chloride with isopropylamine, a process optimized for high yield and purity. The compound's crystalline form and solubility profile are critical for industrial-scale production, making it a topic of interest for process chemists and material scientists.

In the context of analytical chemistry, 3,5-dichloro-N-(propan-2-yl)benzamide is often analyzed using HPLC and GC-MS techniques. These methods ensure compliance with regulatory standards, particularly in agrochemical and pharmaceutical applications. The compound's stability under various conditions is another area of study, especially for formulations requiring long shelf lives.

As the scientific community continues to explore green chemistry principles, 3,5-dichloro-N-(propan-2-yl)benzamide is being evaluated for its compatibility with biodegradable formulations. This aligns with consumer trends favoring environmentally responsible products. Additionally, its role in nanotechnology applications, such as nanocarriers for targeted drug delivery, is an emerging research frontier.

In summary, 3,5-dichloro-N-(propan-2-yl)benzamide (CAS No. 33244-95-0) is a multifaceted compound with significant relevance in modern chemistry. Its applications span agrochemical innovation, pharmaceutical development, and advanced material science, making it a cornerstone in industrial and academic research. As sustainability and precision technologies gain traction, this compound's versatility ensures its continued importance in scientific advancements.